![molecular formula C14H10FN3OS B2606166 2-[(3-Fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one CAS No. 896330-49-7](/img/structure/B2606166.png)
2-[(3-Fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
Description
2-[(3-Fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a pyridine ring and a triazine ring, with a fluorophenyl and a methylsulfanyl group attached to it.
Scientific Research Applications
Synthesis and Structural Analysis
The preparation and spectral data of pyrido[2,3-e]-as-triazines and their derivatives highlight a methodical approach to synthesize these compounds, demonstrating the cyclisation process and structural modifications to obtain specific 3-phenyl derivatives (N. Pie & G. Quéguiner*, 1989). Similarly, the catalyst- and solvent-free synthesis of related triazine compounds through a microwave-assisted Fries rearrangement underlines efficient pathways for regioselective synthesis, offering insights into the structural and theoretical studies of these molecules (R. Moreno-Fuquen et al., 2019).
Biological Applications and Interactions
Sulfonated Zinc-Triazine Complexes have been synthesized and characterized, demonstrating water solubility and potential for biological applications. The binding studies with bovine serum albumin (BSA) indicate significant serum distribution via albumins, suggesting these complexes could be used in drug delivery systems or as bioactive molecules in therapeutic applications (N. Abeydeera et al., 2018).
Organometallic and Host-Guest Chemistry
The encapsulation of aromatic molecules in hexanuclear arene ruthenium cages exemplifies the application of complex triazine derivatives in building organometallic carceplex prisms. These cages can encapsulate large aromatic molecules, such as pyrene and fluoranthene, demonstrating a unique approach to creating host-guest systems with potential applications in molecular recognition, sensing, and catalysis (J. Mattsson et al., 2008).
properties
IUPAC Name |
2-[(3-fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN3OS/c15-11-5-3-4-10(8-11)9-20-13-16-12-6-1-2-7-18(12)14(19)17-13/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHQSROOFIMCOLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one | |
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